![molecular formula C18H24ClNO2 B4133544 4-{[4-(benzyloxy)benzyl]amino}-1-butanol hydrochloride](/img/structure/B4133544.png)
4-{[4-(benzyloxy)benzyl]amino}-1-butanol hydrochloride
Overview
Description
4-{[4-(benzyloxy)benzyl]amino}-1-butanol hydrochloride, also known as BnBABA, is a synthetic compound that has gained attention in scientific research for its potential therapeutic applications. BnBABA is a chiral molecule, meaning it has a non-superimposable mirror image, and its synthesis method involves several steps of chemical reactions.
Mechanism of Action
The exact mechanism of action of 4-{[4-(benzyloxy)benzyl]amino}-1-butanol hydrochloride is not fully understood, but it is believed to involve the modulation of various signaling pathways and receptors in cells. This compound has been shown to inhibit the activity of histone deacetylases, which can lead to the activation of tumor suppressor genes and the induction of cell apoptosis. This compound has also been found to activate the PI3K/Akt signaling pathway, which can promote cell survival and growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on cells and tissues. Studies have demonstrated that this compound can modulate the expression of genes involved in cell proliferation, apoptosis, and inflammation. This compound has also been found to increase the levels of antioxidant enzymes and reduce oxidative stress in cells. In addition, this compound has been shown to improve mitochondrial function and energy metabolism in cells.
Advantages and Limitations for Lab Experiments
4-{[4-(benzyloxy)benzyl]amino}-1-butanol hydrochloride has several advantages as a research tool, including its high purity and stability, as well as its ability to selectively target specific signaling pathways in cells. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations. Researchers must carefully consider these factors when designing experiments using this compound.
Future Directions
There are several future directions for research on 4-{[4-(benzyloxy)benzyl]amino}-1-butanol hydrochloride. One area of interest is the development of this compound-based therapies for cancer and neurological disorders. Researchers are also investigating the potential use of this compound as a cardioprotective agent in the treatment of heart failure. In addition, studies are underway to further elucidate the mechanism of action of this compound and its effects on various signaling pathways in cells.
Scientific Research Applications
4-{[4-(benzyloxy)benzyl]amino}-1-butanol hydrochloride has been studied for its potential therapeutic applications in various fields of research, including cancer treatment, neurological disorders, and cardiovascular diseases. Studies have shown that this compound has anti-proliferative effects on cancer cells and can induce cell apoptosis. In addition, this compound has been found to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. Furthermore, this compound has been shown to have vasodilatory effects and can improve cardiac function in animal models of heart failure.
Properties
IUPAC Name |
4-[(4-phenylmethoxyphenyl)methylamino]butan-1-ol;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO2.ClH/c20-13-5-4-12-19-14-16-8-10-18(11-9-16)21-15-17-6-2-1-3-7-17;/h1-3,6-11,19-20H,4-5,12-15H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZQMWZBFJCBFSL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)CNCCCCO.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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